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Compound of Interest

Compound Name:
2,4,6,8-Tetrahydroxypyrimido[5,4-

d]pyrimidine

Cat. No.: B1293633 Get Quote

Extensive searches for a chemical compound named "Homouric Acid" have yielded no results

in established chemical databases and scientific literature. This suggests that "Homouric Acid"

may be a non-standard name, a misspelling of a different compound, or a proprietary name not

widely disclosed. As a result, detailed application notes and protocols for its use in

agrochemical synthesis cannot be provided at this time.

To facilitate a comprehensive response, it is crucial to correctly identify the chemical compound

in question. Researchers, scientists, and drug development professionals are advised to verify

the compound's name, Chemical Abstracts Service (CAS) number, or its chemical structure.

Once the correct compound is identified, a thorough literature review can be conducted to

provide the following:

Detailed Application Notes: Outlining the specific uses of the compound in the synthesis of

herbicides, insecticides, fungicides, or other agrochemicals. This would include information

on its role as a precursor, intermediate, or active ingredient.

Quantitative Data Summary: A structured table presenting key quantitative data such as

reaction yields, purity, spectroscopic data (NMR, IR, Mass Spectrometry), and biological

activity (e.g., IC50, LD50) where available.

Experimental Protocols: Step-by-step methodologies for key synthetic steps involving the

compound. This would include details on reagents, solvents, reaction conditions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1293633?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(temperature, time, pressure), work-up procedures, and purification techniques.

Visualizations: Graphviz diagrams illustrating reaction pathways, experimental workflows, or

logical relationships to provide a clear visual representation of the scientific information.

Example of a Potential Workflow Diagram:

Should a valid synthetic pathway be identified, a workflow diagram could be generated as

follows:
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Caption: A generalized synthetic pathway for an agrochemical.
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We encourage the user to provide the correct chemical identifier for the compound of interest to

enable the generation of accurate and detailed scientific content.

To cite this document: BenchChem. [Unidentified Compound: "Homouric Acid" and its
Application in Agrochemical Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293633#application-of-homouric-acid-in-
agrochemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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